ARL 17477 dihydrochloride
ARL 17477 dihydrochloride
Selective neuronal nitrogen oxide synthase (nNOS) inhibitor (IC50 values are 1 and 17 μM for nNOS and endothelial NOS respectively). Reduces ischemic cell damage after middle cerebral artery (MCA) occlusion in rats. Displays a synergistic neuroprotective effect when combined with either an NMDA or AMPA receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
866914-87-6
VCID:
VC0004669
InChI:
InChI=1S/C20H20ClN3S.2ClH/c21-17-4-1-3-16(13-17)14-23-11-10-15-6-8-18(9-7-15)24-20(22)19-5-2-12-25-19;;/h1-9,12-13,23H,10-11,14H2,(H2,22,24);2*1H
SMILES:
C1=CC(=CC(=C1)Cl)CNCCC2=CC=C(C=C2)N=C(C3=CC=CS3)N.Cl.Cl
Molecular Formula:
C20H22Cl3N3S
Molecular Weight:
442.8 g/mol
ARL 17477 dihydrochloride
CAS No.: 866914-87-6
Inhibitors
VCID: VC0004669
Molecular Formula: C20H22Cl3N3S
Molecular Weight: 442.8 g/mol
| CAS No. | 866914-87-6 |
|---|---|
| Product Name | ARL 17477 dihydrochloride |
| Molecular Formula | C20H22Cl3N3S |
| Molecular Weight | 442.8 g/mol |
| IUPAC Name | N'-[4-[2-[(3-chlorophenyl)methylamino]ethyl]phenyl]thiophene-2-carboximidamide;dihydrochloride |
| Standard InChI | InChI=1S/C20H20ClN3S.2ClH/c21-17-4-1-3-16(13-17)14-23-11-10-15-6-8-18(9-7-15)24-20(22)19-5-2-12-25-19;;/h1-9,12-13,23H,10-11,14H2,(H2,22,24);2*1H |
| Standard InChIKey | SOXBYIKSUDXMIE-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)CNCCC2=CC=C(C=C2)N=C(C3=CC=CS3)N.Cl.Cl |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)CNCCC2=CC=C(C=C2)N=C(C3=CC=CS3)N.Cl.Cl |
| Description | Selective neuronal nitrogen oxide synthase (nNOS) inhibitor (IC50 values are 1 and 17 μM for nNOS and endothelial NOS respectively). Reduces ischemic cell damage after middle cerebral artery (MCA) occlusion in rats. Displays a synergistic neuroprotective effect when combined with either an NMDA or AMPA receptor antagonist. |
| Synonyms | N-[4-[2-[[(3-Chlorophenyl)methyl]amino]ethyl]phenyl]-2-thiophenecarboxamide dihydrochloride |
| PubChem Compound | 9824646 |
| Last Modified | Nov 11 2021 |
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